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Compound of Interest

Compound Name: L-Aspoxicillin trihydrate

CAS No.: 63329-59-9

Cat. No.: B1238003

Get Quote

Executive Summary & Historical Context
L-Aspoxicillin trihydrate (Aspoxicillin; TA-058; Trade Name: Doyle®) is a semi-synthetic,

broad-spectrum ureidopenicillin developed by Tanabe Seiyaku Co., Ltd. (now Mitsubishi

Tanabe Pharma) in the 1980s. Approved for clinical use in Japan in 1987, it represents a

pivotal moment in antibiotic engineering where the pharmacokinetic limitations of earlier

-lactams were addressed through precise side-chain modification.

Unlike its predecessors (e.g., piperacillin, azlocillin) which often exhibited high serum protein

binding and rapid elimination, Aspoxicillin was rationally designed to possess a long biological

half-life and low protein binding, attributes achieved by introducing a hydrophilic

-methyl-D-asparagine moiety to the amoxicillin scaffold.

Discovery Phase: Rational Design & SAR
The discovery of Aspoxicillin was driven by the "acylureido" hypothesis—the understanding that

acylation of the amino group of ampicillin or amoxicillin with specific ureido acids could extend

the antibacterial spectrum to include Pseudomonas aeruginosa.
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Structure-Activity Relationship (SAR)
Researchers at Tanabe Seiyaku focused on the D-asparagine derivative of amoxicillin. The

critical design choices included:

The Scaffold: Amoxicillin was chosen over ampicillin due to the p-hydroxyl group, which

increases hydrophilicity.

The Side Chain: The introduction of an

-methyl-D-asparaginyl group.[1][2]

Causality: The D-configuration of the asparagine was essential for stability against

amidases. The

-methylation prevented intramolecular cyclization (which would deactivate the drug) and
improved solubility.

Outcome: This specific configuration resulted in a molecule with a serum half-life (

1.6 hours) significantly longer than piperacillin (

1.0 hour) and amoxicillin (

1.0 hour).

Chemical Synthesis Pathway
The synthesis of L-Aspoxicillin trihydrate involves a convergent route coupling a protected D-

asparagine derivative with amoxicillin.

Figure 1: Synthesis Logic of Aspoxicillin
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Caption: Convergent synthesis route of Aspoxicillin from D-Aspartic Acid and Amoxicillin.

Technical Protocols: Synthesis & Characterization
To ensure reproducibility and trustworthiness, the following protocol outlines the critical steps

for the synthesis of the key intermediate, adapted from the original Wagatsuma et al. (1983)

methodology.

Protocol 1: Synthesis of Aspoxicillin (Key Coupling
Step)
Objective: Coupling of the activated asparagine side chain to the amoxicillin nucleus.

Preparation of Mixed Anhydride (Activated Side Chain):

Dissolve

-benzyloxycarbonyl-

-methyl-D-asparagine (10 mmol) in dry acetone.

Add triethylamine (10 mmol) and cool the solution to -15°C.

Critical Step: Add ethyl chloroformate (10 mmol) dropwise. Stir for 15 minutes.

Validation: The formation of the mixed anhydride is confirmed by the disappearance of the

starting acid on TLC.

Coupling Reaction:

Suspend amoxicillin trihydrate (10 mmol) in water/acetone (1:1) containing triethylamine

(10 mmol) to form a clear solution. Cool to 0°C.

Add the mixed anhydride solution prepared in Step 1 to the amoxicillin solution.

Stir for 1 hour at 0°C, then 1 hour at room temperature.

Deprotection & Isolation:
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Concentrate the reaction mixture under reduced pressure to remove acetone.

Acidify the aqueous residue to pH 2.0 to precipitate the protected intermediate.

Dissolve the precipitate in phosphate buffer (pH 7.0) and subject to catalytic hydrogenation

using 10% Pd/C for 2 hours to remove the benzyloxycarbonyl (Z) group.

Filter the catalyst and adjust pH to 4.5 (isoelectric point).

Crystallization: Allow the solution to stand at 4°C. Aspoxicillin crystallizes as the trihydrate.

Mechanism of Action & Microbiology
Aspoxicillin exerts its bactericidal effect by inhibiting bacterial cell wall synthesis.[1]

PBP Binding Profile
Unlike earlier penicillins that primarily target PBP-1 or PBP-2, Aspoxicillin shows a high affinity

for PBP-3 (Penicillin-Binding Protein 3) in Gram-negative bacteria like E. coli and P.

aeruginosa.

PBP-3 Inhibition: Leads to the formation of filamentous cells.

Lysis: Continued growth without septation eventually triggers autolysins, causing cell lysis.

Figure 2: Mechanism of Action Pathway
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Caption: Aspoxicillin mechanism targeting PBP-3, leading to filamentation and subsequent

lysis.

Comparative Microbiology (MIC Data)
Aspoxicillin demonstrates superior activity against Streptococcus species and comparable

activity to piperacillin against Pseudomonas aeruginosa.
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Organism

Aspoxicillin MIC

(

g/mL)

Piperacillin MIC

(

g/mL)

Amoxicillin MIC

(

g/mL)

Staphylococcus

aureus (MSSA)
0.78 1.56 0.2

Streptococcus

pneumoniae
0.05 0.05 0.02

Pseudomonas

aeruginosa
12.5 - 25 6.25 - 12.5 >100

Escherichia coli 4.0 4.0 8.0

Klebsiella

pneumoniae
0.78 1.56 >100

Data synthesized from Wagatsuma et al. (1983) and comparative clinical studies.

Pharmacokinetics (PK) Profile
The distinguishing feature of Aspoxicillin is its pharmacokinetic stability. It is highly hydrophilic,

which minimizes hepatic metabolism and serum protein binding.

Table 2: Pharmacokinetic Parameters (Human, IV Dose)
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Parameter Aspoxicillin (4g) Piperacillin (4g)
Clinical
Significance

Half-life (

)
1.6 hrs 1.0 hrs

Allows for less

frequent dosing (e.g.,

BID or TID vs QID).

Protein Binding 4 - 5% 16 - 22%

Higher free drug

concentration

available for tissue

penetration.

Urinary Excretion (0-

8h)
70 - 80% 50 - 60%

Excellent for

complicated UTIs.

Biliary Excretion High Moderate
Effective for biliary

tract infections.

Key Insight: The low protein binding and high water solubility (attributed to the p-hydroxyl and

methyl-asparagine groups) allow Aspoxicillin to achieve high concentrations in the lung, bile,

and peritoneal fluid, making it highly effective for severe abdominal and respiratory infections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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